Cas no 37772-32-0 (Cholest-9(11)-en-3-ol,(3a,5a)- (9CI))

Cholest-9(11)-en-3-ol,(3a,5a)- (9CI) structure
37772-32-0 structure
Product Name:Cholest-9(11)-en-3-ol,(3a,5a)- (9CI)
CAS No:37772-32-0
MF:C27H46O
MW:386.653548717499
CID:305536
PubChem ID:193751
Update Time:2025-04-19

Cholest-9(11)-en-3-ol,(3a,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cholest-9(11)-en-3-ol,(3a,5a)- (9CI)
    • Cholest-9(11)-en-3-ol, (3alpha,5alpha)-
    • 3-Hydroxycholest-9(11)-ene
    • cholest-9(11)-en-3-ol
    • (3R,5S,8S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • DTXSID10958821
    • 3alpha-Hydroxycholest-9(11)-ene
    • 37772-32-0
    • Inchi: 1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h14,18-24,28H,6-13,15-17H2,1-5H3/t19-,20+,21-,22+,23-,24+,26+,27-/m1/s1
    • InChI Key: CNGURAIWUJEFTA-YMJYQEKXSA-N
    • SMILES: O[C@@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1C2=CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

  • Exact Mass: 386.35508
  • Monoisotopic Mass: 386.355
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 591
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 8.4

Experimental Properties

  • Density: 0.98
  • Boiling Point: 479.4°Cat760mmHg
  • Flash Point: 208.9°C
  • Refractive Index: 1.525
  • PSA: 20.23
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